5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid

• Molecular Formula: C14H12ClNO5S
• Molecular Weight: 341.8 g/mol
• IUPAC Name: 4-(benzenesulfonamido)-5-chloro-2-methoxybenzoic acid
• InChI: InChI=1S/C14H12ClNO5S/c1-21-13-8-12(11(15)7-10(13)14(17)18)16-22(19,20)9-5-3-2-4-6-9/h2-8,16H,1H3,(H,17,18)
• InChI Key: LZXRKYIVYWKSEA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C(=O)O)Cl)NS(=O)(=O)C2=CC=CC=C2

Description

5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid, also known as PMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. PMB is a benzoic acid derivative that contains a sulfonyl group and a chloro and methoxy substituent on the benzene ring.

Scientific Research Applications

5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid has been extensively studied for its potential applications in various areas of scientific research. One of the most significant applications of 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid is in the field of cancer research. 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. It works by inhibiting the activity of an enzyme called carbonic anhydrase IX, which is overexpressed in various types of cancer cells.

Mechanism of Action

5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid inhibits the activity of carbonic anhydrase IX by binding to the enzyme's active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the pH of the tumor microenvironment, which inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid in lab experiments is its ability to selectively target cancer cells without affecting normal cells. 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid also has a low toxicity profile, making it a promising candidate for cancer therapy. However, one of the limitations of using 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid in lab experiments is its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid research include the development of 5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid-based drugs for cancer therapy and investigation of its potential applications in other areas of scientific research.

Synthesis Methods

5-Chloro-2-methoxy-4-[(phenylsulfonyl)amino]benzoic acid can be synthesized using various methods, including the reaction of 4-chloro-2-methoxybenzoic acid with phenylsulfonyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of 5-chlorosalicylic acid with phenylsulfonyl chloride in the presence of a base. The resulting product is then subjected to methylation using dimethyl sulfate.